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Compound of Interest

Compound Name: Cycloheptyl formate

CAS No.: 75024-32-7

Cat. No.: B1347371

Get Quote

This technical guide provides a comprehensive overview of cycloheptyl formate, a seven-

membered carbocyclic ester. While the specific historical discovery and widespread natural

occurrence of this compound are not extensively documented in scientific literature, this guide

synthesizes available chemical data, outlines logical synthetic pathways, and explores its

potential utility for researchers, scientists, and professionals in drug development and chemical

industries.

Introduction to Cycloheptyl Formate
Cycloheptyl formate (C8H14O2) is the ester formed from cycloheptanol and formic acid.[1] Its

structure consists of a seven-membered cycloalkane ring attached to a formate group. While

not as commonly cited as its six-membered counterpart, cyclohexyl formate, it holds potential

interest in fields requiring novel chemical entities with specific physicochemical properties. The

cycloheptyl moiety can confer unique steric and lipophilic characteristics to a molecule, which

can be of interest in the design of new fragrance components, specialty solvents, or as a

building block in organic synthesis.
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Table 1: Physicochemical Properties of Cycloheptyl
Formate

Property Value Source

Molecular Formula C8H14O2 PubChem[1]

Molecular Weight 142.20 g/mol PubChem[1]

CAS Number 75024-32-7 PubChem[1]

Appearance
Not specified, likely a colorless

liquid
Inferred

Boiling Point Not specified

Solubility
Not specified, likely soluble in

organic solvents
Inferred

Synthesis of Cycloheptyl Formate
The synthesis of cycloheptyl formate is not widely detailed in dedicated publications.

However, its preparation can be reliably achieved through standard esterification methods. The

most direct and common approach is the Fischer esterification of cycloheptanol with formic

acid, typically in the presence of an acid catalyst.[2]

Synthetic Pathway: Fischer Esterification
The reaction involves the protonation of the formic acid carbonyl group, followed by

nucleophilic attack by the hydroxyl group of cycloheptanol. Subsequent dehydration yields the

cycloheptyl formate ester.
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Caption: Fischer esterification of cycloheptanol and formic acid.

Experimental Protocol: Synthesis of Cycloheptyl
Formate
The following is a representative, self-validating protocol for the synthesis of cycloheptyl
formate based on established esterification principles.

Materials:

Cycloheptanol

Formic acid (98-100%)

Concentrated sulfuric acid

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate
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Diethyl ether (or other suitable extraction solvent)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine

cycloheptanol (1 equivalent) and an excess of formic acid (2-3 equivalents).

Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents) to the

mixture while stirring.

Heat the reaction mixture to reflux for 2-4 hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

After cooling to room temperature, transfer the mixture to a separatory funnel containing

water.

Extract the aqueous layer with diethyl ether (3x).

Combine the organic extracts and wash sequentially with water, saturated sodium

bicarbonate solution (to neutralize the excess acid), and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure to yield crude cycloheptyl formate.

Purify the crude product by distillation to obtain pure cycloheptyl formate.

Self-Validation:

Neutralization: The washing step with sodium bicarbonate should result in effervescence,

indicating the successful neutralization of the acid catalyst and excess formic acid.

Purity Analysis: The purity of the final product can be confirmed by Gas Chromatography-

Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[1]

Natural Occurrence: An Area for Future Research
As of the current body of scientific literature, there are no significant reports documenting the

natural occurrence of cycloheptyl formate in plants, insects, or other organisms. This is in
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contrast to its six-membered analog, cyclohexyl formate, which has been identified in Artemisia

annua.[3] Similarly, other related esters like heptyl formate are known to contribute to the

aromatic profiles of certain plants.[4]

The absence of documented natural sources for cycloheptyl formate presents an opportunity

for further research. It is plausible that this compound exists in trace amounts in some essential

oils or as a minor volatile organic compound in certain species, but has yet to be identified.

Advanced analytical techniques, such as high-resolution GC-MS, could be employed in the

comprehensive profiling of natural extracts to investigate its potential presence.

Potential Applications and Future Directions
Given the limited specific research on cycloheptyl formate, its potential applications can be

inferred from the properties of structurally similar compounds.

Fragrance and Flavor Industry: Like cyclohexyl formate, which has a pleasant, cherry-like

odor, cycloheptyl formate may possess unique aromatic properties that could be of interest

to the fragrance and flavor industry.[5][6] Its larger carbocyclic ring might impart different,

perhaps more complex, scent notes.

Specialty Solvents: The physicochemical properties of cycloheptyl formate could make it a

candidate for use as a specialty solvent in niche applications where specific polarity and

boiling point ranges are required.

Pharmaceutical and Agrochemical Synthesis: The cycloheptyl moiety is present in some

bioactive molecules. Cycloheptyl formate could serve as a precursor or building block in

the synthesis of more complex molecules with potential pharmaceutical or agrochemical

applications.

Conclusion
Cycloheptyl formate remains a relatively unexplored chemical entity, particularly concerning

its natural occurrence and specific applications. Its synthesis is straightforward via established

esterification methods, and its physicochemical properties can be readily characterized. Future

research into the potential natural sources of cycloheptyl formate and a systematic evaluation

of its sensory and solvent properties could unveil novel applications for this compound in

various industrial and scientific fields.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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